Cas no 2034402-10-1 (2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide)

2-(1,2-Benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide is a heterocyclic compound featuring a benzoxazole core linked to a pyrazolopyridine moiety via an acetamide bridge. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for developing biologically active molecules. The benzoxazole and pyrazolopyridine fragments are known for their pharmacological relevance, suggesting applications in targeting specific enzyme systems or receptors. The compound's rigid, fused-ring architecture may enhance binding affinity and selectivity. Its synthetic versatility allows for further derivatization, making it a valuable intermediate for drug discovery. Analytical characterization confirms high purity and stability, supporting its use in research applications.
2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide structure
2034402-10-1 structure
Product Name:2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide
CAS No:2034402-10-1
MF:C16H12N4O2
MW:292.2921
CID:5349450
Update Time:2025-06-08

2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(1,2-benzoxazol-3-yl)-N-pyrazolo[1,5-a]pyridin-5-ylacetamide
    • 2-(benzo[d]isoxazol-3-yl)-N-(pyrazolo[1,5-a]pyridin-5-yl)acetamide
    • 2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide
    • Inchi: 1S/C16H12N4O2/c21-16(10-14-13-3-1-2-4-15(13)22-19-14)18-11-6-8-20-12(9-11)5-7-17-20/h1-9H,10H2,(H,18,21)
    • InChI Key: WBEUMDFUCCTZRS-UHFFFAOYSA-N
    • SMILES: O1C2=C([H])C([H])=C([H])C([H])=C2C(C([H])([H])C(N([H])C2C([H])=C([H])N3C(=C([H])C([H])=N3)C=2[H])=O)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 419
  • XLogP3: 1.7
  • Topological Polar Surface Area: 72.4

2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide Pricemore >>

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Additional information on 2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide

Comprehensive Overview of 2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide (CAS No. 2034402-10-1)

In the realm of pharmaceutical and agrochemical research, 2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide (CAS No. 2034402-10-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique benzoxazole and pyrazolopyridine moieties, exhibits promising biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators, which are hot topics in modern precision medicine.

The structural complexity of 2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide lends itself to diverse interactions with biological targets. Recent studies highlight its role in anti-inflammatory and anticancer pathways, aligning with the growing demand for novel therapeutic agents. Its CAS No. 2034402-10-1 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. The compound’s low toxicity profile further enhances its appeal for preclinical development.

From a synthetic chemistry perspective, the preparation of 2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide involves innovative multicomponent reactions and catalytic methodologies. These techniques are pivotal in green chemistry initiatives, a trending topic in sustainable science. The compound’s molecular weight and logP value are often queried in computational chemistry forums, underscoring its utility in drug-likeness predictions and virtual screening platforms.

Beyond pharmaceuticals, CAS No. 2034402-10-1 is investigated for its potential in agrochemical innovation, particularly as a pesticide intermediate. This aligns with global discussions on food security and sustainable agriculture. Its mode of action against plant pathogens is a subject of ongoing research, with patents citing its efficacy in crop protection formulations.

Analytical characterization of 2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide employs advanced techniques like LC-MS and NMR spectroscopy, frequently referenced in method development literature. The compound’s stability under physiological conditions is another key focus, addressing common queries about its pharmacokinetic properties.

In conclusion, 2-(1,2-benzoxazol-3-yl)-N-{pyrazolo[1,5-a]pyridin-5-yl}acetamide (CAS No. 2034402-10-1) represents a versatile scaffold bridging medicinal chemistry and material science. Its integration into AI-driven drug design pipelines and bioconjugate chemistry further solidifies its position as a cutting-edge research subject. As the scientific community prioritizes targeted therapies and eco-friendly synthesis, this compound continues to inspire innovation across disciplines.

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